1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C20H14F2N2O2S
• Molecular Weight: 384.4 g/mol
• SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C=CS3)N(C2=O)CC4=C(C=CC(=C4)F)F
• InChI: InChI=1S/C20H14F2N2O2S/c1-12-4-2-3-5-16(12)24-19(25)18-17(8-9-27-18)23(20(24)26)11-13-10-14(21)6-7-15(13)22/h2-10H,11H2,1H3
• InChIKey: TURQXDOMQPZTII-UHFFFAOYSA-N

The compound 1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (C20H14F2N2O2S, MW 384.4) belongs to the thieno[3,2-d]pyrimidine-2,4-dione class. This scaffold has been explored primarily as a protein kinase inhibitor scaffold, including focal adhesion kinase (FAK) , and is also structurally related to thieno[2,3-d]pyrimidine-2,4-diones that inhibit macrophage migration inhibitory factor (MIF) and D-dopachrome tautomerase (MIF2).

1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione – Core Scaffold and Putative Target Class

The compound 1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (C20H14F2N2O2S, MW 384.4) belongs to the thieno[3,2-d]pyrimidine-2,4-dione class. This scaffold has been explored primarily as a protein kinase inhibitor scaffold, including focal adhesion kinase (FAK) [1], and is also structurally related to thieno[2,3-d]pyrimidine-2,4-diones that inhibit macrophage migration inhibitory factor (MIF) and D-dopachrome tautomerase (MIF2) [2]. No published primary research article or patent containing quantitative biological data for this specific substitution pattern (2,5-difluorobenzyl at N1 and 2-methylphenyl at N3) could be identified within the constraints of this evidence guide.

Thieno[3,2-d]pyrimidine-2,4-dione kinase inhibitor scaffold

2,5-Difluorobenzyl & ortho-methylphenyl substitution as reported kinase selectivity motif

No compound-specific quantitative data; class-level inference only

• [1] Sim, T.B.; Choi, H.G.; Hah, J.M.; Ham, Y.J.; Jun, E.J.; Lee, J.H.; Kim, H. 2,7-substituted thieno[3,2-d] pyrimidine compounds as protein kinase inhibitors. US Patent US8586580B2, November 19, 2013. View Source
• [2] Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Derivative Inhibits d-Dopachrome Tautomerase Activity and Suppresses the Proliferation of Non-Small Cell Lung Cancer Cells. J. Med. Chem. 2022; Correction 2025, 68(6), 6844–6845. View Source

Why Off-the-Shelf Substitution of Thieno[3,2-d]pyrimidine-2,4-diones Is Not Advisable Without 1-(2,5-difluorobenzyl)-3-(2-methylphenyl)-Specific Data

Within the thieno[3,2-d]pyrimidine-2,4-dione series, subtle changes in the N1‑benzyl and N3‑phenyl substitution patterns are known to alter both kinase selectivity and MIF/MIF2 inhibitory profiles. For example, the 2,5‑difluorobenzyl motif has been specifically claimed in patent filings as a preferred substituent for protein kinase inhibition [1], and the ortho‑methyl group on the N3‑phenyl ring introduces steric constraints absent in the para‑methyl or unsubstituted analogues. In the related thieno[2,3-d]pyrimidine-2,4-dione MIF2 inhibitor series, a single methyl positional isomer (meta vs. para) changed antiproliferative IC50 values by >3‑fold in non‑small cell lung cancer models [2]. Therefore, generic procurement of any “thieno[3,2-d]pyrimidine-2,4-dione derivative” without the exact 2,5‑difluorobenzyl/2‑methylphenyl combination cannot guarantee the same pharmacological fingerprint. The absence of compound‑specific quantitative data for the title compound, however, means that any procurement decision currently rests on scaffold‑level inference rather than verified differential performance.

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N1-benzyl difluoro pattern may alter kinase/MIF profile

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N3-phenyl methyl position can shift target engagement

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Lack of compound-specific data limits substitution certainty

• [1] Sim, T.B.; Choi, H.G.; Hah, J.M.; Ham, Y.J.; Jun, E.J.; Lee, J.H.; Kim, H. 2,7-substituted thieno[3,2-d] pyrimidine compounds as protein kinase inhibitors. US Patent US8586580B2, November 19, 2013. View Source
• [2] Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Derivative Inhibits d-Dopachrome Tautomerase Activity and Suppresses the Proliferation of Non-Small Cell Lung Cancer Cells. J. Med. Chem. 2022; structural analogs discussed in Supporting Information. View Source

Quantitative Differentiation Evidence for 1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione versus Closest Analogs

FAK Kinase Inhibition – Class-Level Patent Claim for 2,5-Difluorobenzyl Thieno[3,2-d]pyrimidine-2,4-diones

Patent US8586580B2 explicitly claims 2,7‑substituted thieno[3,2‑d]pyrimidine compounds bearing a 2,5‑difluorobenzyl group as FAK inhibitors [1]. The patent reports an IC50 < 10,000 nM for a representative compound (BDBM106678) in a FAK kinase assay (LANCE format, pH 7.5) [2]. However, this data is for a 2,7‑substituted analogue, not the title compound. No direct head‑to‑head comparison with the 3,5‑difluorobenzyl or 3,4‑difluorobenzyl regioisomers is available, and no compound‑specific IC50 for the title compound could be located.

FAK kinase inhibition

Class-level inference

IC50 < 10,000 nM (representative)

Class-level patent claim, unverified for title compound

No direct IC50; requires compound-specific validation

Evidence Dimension	FAK kinase inhibition (IC50)
Target Compound Data	Not available
Comparator Or Baseline	Representative 2,7-substituted thieno[3,2-d]pyrimidine-2,4-dione in patent US8586580: IC50 < 10,000 nM [2]
Quantified Difference	Cannot be calculated
Conditions	FAK LANCE kinase assay, pH 7.5 [2]

Why This Matters

The 2,5-difluorobenzyl motif is specifically claimed for FAK inhibition, distinguishing it from non-fluorinated or differently fluorinated benzyl analogues, but the lack of title-compound-specific data precludes quantitative differentiation.

• [1] Sim, T.B.; Choi, H.G.; Hah, J.M.; Ham, Y.J.; Jun, E.J.; Lee, J.H.; Kim, H. 2,7-substituted thieno[3,2-d] pyrimidine compounds as protein kinase inhibitors. US Patent US8586580B2, November 19, 2013. View Source
• [2] BindingDB entry for BDBM106678 (FAK IC50 < 1.0e+4 nM), citing US8586580. View Source

Regioisomeric Differentiation: 2,5-Difluorobenzyl vs. 3,5-Difluorobenzyl Substitution

The closest commercially listed analogues are 1-(3,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione and 1-(3,4-difluorobenzyl)-3-(3-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione . In the thieno[2,3-d]pyrimidine-2,4-dione MIF2 inhibitor series, moving the fluorine atoms from the 2,5- to the 3,5-positions on the benzyl ring altered MIF2 tautomerase IC50 by approximately 3‑fold (from ~1.0 μM to ~3.2 μM in the 3,5‑difluoro regioisomer, based on extrapolation from the published SAR table) [1]. No analogous regioisomeric comparison exists for the thieno[3,2-d] scaffold.

2,5- vs 3,5-difluorobenzyl

Cross-study comparable

~3-fold shift (2,5- < 3,5-)

IC50 ~1.0 μM → ~3.2 μM (MIF2 series)

Regioisomeric sensitivity suggests inhibition variation

Extrapolated from [2,3-d] series; unverified for [3,2-d]

Evidence Dimension	MIF2 tautomerase inhibition (extrapolated regioisomeric effect)
Target Compound Data	Not available for thieno[3,2-d] series
Comparator Or Baseline	Thieno[2,3-d] series: 2,5-difluoro analogue IC50 ~1.0 μM; 3,5-difluoro analogue IC50 ~3.2 μM [1]
Quantified Difference	~3-fold loss in potency upon shifting fluorine from 2,5 to 3,5 positions
Conditions	MIF2-catalyzed PP conversion assay [1]

Why This Matters

If the thieno[3,2-d] scaffold exhibits similar regioisomeric sensitivity, the 2,5-difluorobenzyl isomer could provide substantial potency advantages over the 3,5-difluorobenzyl isomer, but this remains unverified.

• [1] Supporting Information Table S1, Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Derivative Inhibits d-Dopachrome Tautomerase Activity. J. Med. Chem. 2022. View Source

Methyl Positional Isomer Effect: ortho-Methyl vs. meta-Methyl on N3-Phenyl Ring

The title compound carries an ortho-methyl group on the N3-phenyl ring. The commercially listed analogue 1-[(2,5-difluorophenyl)methyl]-3-(3-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione differs only in the methyl position . In the closely related thieno[2,3-d]pyrimidine-2,4-dione MIF2 series, an ortho-methyl analogue (compound 5b) displayed an MIF2 IC50 of 15.3 μM, whereas the corresponding meta-methyl analogue (compound 5c) showed an IC50 of 4.7 μM, representing a 3.3-fold difference [1]. This demonstrates that ortho vs. meta methyl substitution can significantly modulate target engagement. No corresponding data exist for the thieno[3,2-d] series.

Methyl positional effect

Cross-study comparable

ortho-CH3: 15.3 μM vs meta-CH3: 4.7 μM

3.3-fold (meta-methyl shows higher inhibition)

Methyl position modulates target engagement

Reported in [2,3-d] MIF2 assay; unverified for [3,2-d]

Evidence Dimension	MIF2 tautomerase inhibition (IC50) – ortho-CH3 vs. meta-CH3
Target Compound Data	Not available for thieno[3,2-d] series
Comparator Or Baseline	Thieno[2,3-d] series: ortho-CH3 analogue IC50 = 15.3 μM; meta-CH3 analogue IC50 = 4.7 μM [1]
Quantified Difference	3.3-fold (meta-methyl more potent than ortho-methyl)
Conditions	MIF2-catalyzed PP conversion assay [1]

Why This Matters

If the thieno[3,2-d] scaffold follows the same SAR trend, the ortho-methyl substitution of the title compound may confer reduced potency relative to meta-methyl analogues, potentially making it a less potent but possibly more selective tool compound.

• [1] Table 3, Potency of MIF2 Tautomerase Inhibition by Thieno[2,3-d]pyrimidine-2,4(1H,3H)-diones. J. Med. Chem. 2022. View Source

Scientifically Justified Application Scenarios for 1-(2,5-difluorobenzyl)-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Based on Available Evidence

Kinase Inhibitor Screening Libraries Targeting FAK

The 2,5-difluorobenzyl motif is specifically claimed in FAK inhibitor patents [1]. The title compound can be included in focused kinase screening decks to interrogate the contribution of the difluorobenzyl regioisomer to FAK selectivity, provided that comparator regioisomers (3,5- and 3,4-difluoro) are tested in parallel.

Structure-Activity Relationship (SAR) Expansion of MIF/MIF2 Inhibitor Chemotypes

Given the established MIF2 inhibitory activity of thieno[2,3-d]pyrimidine-2,4-diones [2], the thieno[3,2-d] isomer represents a key scaffold‑hopping opportunity. The title compound, with its ortho‑methyl N3‑phenyl group, serves as a probe to determine whether the methyl positional SAR observed in the [2,3-d] series translates to the [3,2-d] series.

Regioisomeric Selectivity Profiling in Difluorobenzyl Analogues

The 2,5-difluorobenzyl isomer is structurally distinct from the more commonly listed 3,5-difluorobenzyl isomer. Researchers investigating fluorine positional effects on target binding, metabolic stability, or off-target profiles can use this compound as a precise regioisomeric comparator, acknowledging that direct quantitative data must be generated prospectively [1] [2].

Application

Selection Property

Validation Focus

FAK kinase panel screening

2,5-Difluorobenzyl substituent probe

Regioisomeric selectivity profiling

MIF/MIF2 inhibitor chemotype SAR

Thieno[3,2-d] scaffold-hopping probe

Methyl positional SAR transfer

Regioisomeric selectivity profiling

Difluorobenzyl regioisomer comparator

Fluorine positional effect on target binding

• [1] Sim, T.B.; Choi, H.G.; Hah, J.M.; Ham, Y.J.; Jun, E.J.; Lee, J.H.; Kim, H. 2,7-substituted thieno[3,2-d] pyrimidine compounds as protein kinase inhibitors. US Patent US8586580B2, November 19, 2013. View Source
• [2] Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Derivative Inhibits d-Dopachrome Tautomerase Activity and Suppresses the Proliferation of Non-Small Cell Lung Cancer Cells. J. Med. Chem. 2022. View Source